Cas no 1806887-38-6 (3-Amino-4-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-4-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1806887-38-6
• MF: C₇H₄BrF₅N₂
• MW: 291.0160779953
• CID: 4811091
• Update Time: 2025-10-12

3-Amino-4-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4BrF5N2/c8-3-2(7(11,12)13)1-15-5(4(3)14)6(9)10/h1,6H,14H2
• InChI Key： ULQATZKWKSOHKT-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=NC=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-4-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine

Introduction to 3-Amino-4-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1806887-38-6)

3-Amino-4-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, characterized by the presence of amino, bromo, difluoromethyl, and trifluoromethyl substituents on a pyridine backbone, make it a valuable intermediate in the synthesis of biologically active molecules. This compound (CAS No. 1806887-38-6) is particularly interesting due to its potential applications in the development of novel therapeutic agents targeting various diseases.

The pyridine core is a fundamental scaffold in medicinal chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. The introduction of halogen atoms and fluorinated groups enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Specifically, the amino group at position 3 provides a site for further functionalization, enabling the attachment of pharmacophoric units. The bromo group at position 4 serves as a versatile handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in constructing complex molecular architectures.

The presence of both difluoromethyl and trifluoromethyl groups at positions 2 and 5, respectively, imparts unique electronic properties to the molecule. These fluorinated substituents are known to improve binding affinity and resistance to metabolic degradation, making them highly desirable in drug development. Recent studies have highlighted the role of such fluorinated pyridines in the design of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. For instance, derivatives of this compound have been explored as potential inhibitors of tyrosine kinases, where the fluorinated groups contribute to enhanced selectivity and potency.

Moreover, the structural motif of 3-Amino-4-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine has been investigated in the context of central nervous system (CNS) drugs. The combination of electron-withdrawing groups and aromaticity facilitates blood-brain barrier penetration, a critical factor for therapeutic efficacy in neurological disorders. Preclinical studies have demonstrated that analogs featuring similar substitution patterns exhibit promising pharmacokinetic profiles and target engagement properties. The bromo group, in particular, has been shown to enhance binding interactions with certain CNS receptors, potentially leading to improved therapeutic outcomes.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties conferred by the fluorinated substituents make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The ability to fine-tune electronic characteristics through strategic functionalization has opened new avenues for developing advanced materials with tailored optoelectronic properties.

The synthesis of 3-Amino-4-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1806887-38-6) typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce bromine at position 4, followed by nucleophilic substitution or cross-coupling reactions to install the amino and fluorinated groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

Recent advancements in computational chemistry have further enhanced our understanding of how structural modifications influence biological activity. Molecular modeling studies have identified key interactions between this compound and target proteins, providing insights into its mechanism of action. These insights are invaluable for optimizing lead structures during drug discovery campaigns.

The growing interest in fluorinated pyridines underscores their significance as building blocks in modern drug design. The ability to modulate electronic properties and metabolic stability through strategic fluorination offers a powerful toolset for developing next-generation therapeutics. As research continues to uncover new applications for compounds like 3-Amino-4-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine, their role in addressing unmet medical needs is likely to expand further.

In conclusion,3-Amino-4-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine represents a fascinating example of how structural complexity can be leveraged to develop innovative solutions in pharmaceuticals and materials science. Its unique combination of functional groups makes it a valuable intermediate with broad applications across multiple disciplines. As our understanding of its properties continues to evolve through cutting-edge research,this compound is poised to play an increasingly important role in advancing scientific discovery and therapeutic innovation.